Cas no 769103-86-8 (1,4-Benzoxazepin-7-amine, 2,3,4,5-tetrahydro-4-methyl-)

• Product Name: 1,4-Benzoxazepin-7-amine, 2,3,4,5-tetrahydro-4-methyl-
• CAS No: 769103-86-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 537042
• PubChem ID: 18387480
• Update Time: 2025-04-19

1,4-Benzoxazepin-7-amine, 2,3,4,5-tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxazepin-7-amine, 2,3,4,5-tetrahydro-4-methyl-
• 4-methyl-3,5-dihydro-2H-1,4-benzoxazepin-7-amine
• 4-Methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-amine
• 769103-86-8
• SCHEMBL1950203
• 4-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-ylamine
• ZRTQAVCPGCGFQJ-UHFFFAOYSA-N
• DTXSID40593345

• Inchi： 1S/C10H14N2O/c1-12-4-5-13-10-3-2-9(11)6-8(10)7-12/h2-3,6H,4-5,7,11H2,1H3
• InChI Key： ZRTQAVCPGCGFQJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CN(C)CC1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų